Cas no 2172120-18-0 (4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid)

4-Chloro-2-[4-(propan-2-yl)cyclohexyl]pyrimidine-5-carboxylic acid is a specialized pyrimidine derivative with a chloro-substituted aromatic ring and a carboxyl functional group, offering versatility in synthetic chemistry applications. Its cyclohexyl moiety, bearing an isopropyl substituent, enhances steric and electronic properties, making it a valuable intermediate for pharmaceutical and agrochemical research. The compound’s structural features facilitate further derivatization, particularly in the synthesis of bioactive molecules. Its carboxylic acid group allows for easy modification into esters, amides, or other functionalized derivatives, while the chloro-substitution provides reactivity for cross-coupling reactions. This compound is suited for use in medicinal chemistry and material science due to its balanced lipophilicity and reactivity.
4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid structure
2172120-18-0 structure
Product Name:4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid
CAS No:2172120-18-0
MF:C14H19ClN2O2
MW:282.765862703323
CID:6442812
PubChem ID:165794388
Update Time:2025-05-21

4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid
    • 2172120-18-0
    • EN300-1459109
    • 4-chloro-2-[4-(propan-2-yl)cyclohexyl]pyrimidine-5-carboxylic acid
    • Inchi: 1S/C14H19ClN2O2/c1-8(2)9-3-5-10(6-4-9)13-16-7-11(14(18)19)12(15)17-13/h7-10H,3-6H2,1-2H3,(H,18,19)
    • InChI Key: YSIVOVVTCVINMI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=NC(C2CCC(C(C)C)CC2)=N1

Computed Properties

  • Exact Mass: 282.1135055g/mol
  • Monoisotopic Mass: 282.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.1Ų

4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid Pricemore >>

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Additional information on 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid

Comprehensive Guide to 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid (CAS No. 2172120-18-0): Properties, Applications, and Market Insights

4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid (CAS No. 2172120-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its unique chloro-substituted and carboxylic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid uses" or "CAS 2172120-18-0 suppliers," reflecting its growing relevance in drug discovery and crop protection.

The molecular structure of 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid combines a pyrimidine ring with a cyclohexyl moiety, offering both lipophilicity and hydrogen-bonding capabilities. These properties make it a versatile scaffold in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance—a pressing global health concern—by targeting bacterial efflux pumps. Searches like "pyrimidine derivatives for antibiotic development" align with this application, underscoring the compound's role in combating superbugs.

In agrochemicals, 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid is explored as a precursor for novel pesticides. With increasing demand for sustainable farming solutions, queries such as "eco-friendly pyrimidine-based pesticides" resonate with its environmental advantages. The compound’s propan-2-ylcyclohexyl group enhances soil persistence, while the carboxylic acid moiety allows derivatization into biodegradable formulations—a hotspot for green chemistry research.

The synthesis of CAS 2172120-18-0 typically involves multi-step reactions, including halogenation and cyclocondensation, with yields optimized via microwave-assisted techniques—a trending topic in "green synthesis methods." Analytical characterization employs HPLC-MS and NMR, ensuring purity >98%, a key metric for industrial buyers. Market reports indicate a 12% annual growth in demand for such intermediates, driven by Asia-Pacific pharmaceutical hubs. Searches for "high-purity pyrimidine carboxylic acid suppliers" reflect this demand surge.

Storage and handling of 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid require anhydrous conditions due to its hydrolytic sensitivity, a detail often queried as "stability of chloro-substituted pyrimidines." Regulatory compliance follows REACH and FDA guidelines, with no current restrictions—a relief for exporters searching "non-controlled chemical intermediates." Future research may explore its role in mRNA vaccine adjuvants, linking to pandemic preparedness trends.

In summary, 4-chloro-2-4-(propan-2-yl)cyclohexylpyrimidine-5-carboxylic acid (CAS No. 2172120-18-0) bridges cutting-edge therapeutics and sustainable agriculture. Its dual utility in drug discovery and crop protection, coupled with straightforward scalability, positions it as a compound of enduring industrial value. For researchers tracking "innovative heterocyclic building blocks," this molecule offers a compelling case study in molecular design and application diversity.

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